molecular formula C28H39N3O6 B8111837 (S)-Tert-butyl 1-(2-N-boc-aminoethylamino)-3-(4-(benzyloxy)phenyl)-1-oxopropan-2-ylcarbamate

(S)-Tert-butyl 1-(2-N-boc-aminoethylamino)-3-(4-(benzyloxy)phenyl)-1-oxopropan-2-ylcarbamate

Cat. No.: B8111837
M. Wt: 513.6 g/mol
InChI Key: XYMFUYPOPJWTDH-QHCPKHFHSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a chiral, Boc-protected amino acid derivative with the following structural features:

  • Core structure: A propan-2-ylcarbamate backbone with an S-configuration at the chiral center.
  • Substituents: A tert-butyl carbamate group at the N-terminus, providing steric protection for the amine during synthesis . A Boc-protected aminoethylamino side chain, enhancing stability and modulating reactivity.

The Boc groups (tert-butyloxycarbonyl) serve as temporary protective moieties for amines, enabling selective deprotection in multi-step syntheses. The benzyloxy group may influence solubility and binding affinity, making this compound a candidate for drug discovery intermediates or peptide mimetics .

Properties

IUPAC Name

tert-butyl N-[(2S)-1-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethylamino]-1-oxo-3-(4-phenylmethoxyphenyl)propan-2-yl]carbamate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H39N3O6/c1-27(2,3)36-25(33)30-17-16-29-24(32)23(31-26(34)37-28(4,5)6)18-20-12-14-22(15-13-20)35-19-21-10-8-7-9-11-21/h7-15,23H,16-19H2,1-6H3,(H,29,32)(H,30,33)(H,31,34)/t23-/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XYMFUYPOPJWTDH-QHCPKHFHSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)NCCNC(=O)C(CC1=CC=C(C=C1)OCC2=CC=CC=C2)NC(=O)OC(C)(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)(C)OC(=O)NCCNC(=O)[C@H](CC1=CC=C(C=C1)OCC2=CC=CC=C2)NC(=O)OC(C)(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H39N3O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

513.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Key Structural Differences

The table below highlights structural and functional variations between the target compound and analogs from the literature:

Compound Name Structural Features Molecular Weight* Solubility Trends Biological Activity Synthesis Method
Target Compound Boc-aminoethylamino, 4-(benzyloxy)phenyl ~550 g/mol Low (hydrophobic Boc) Not reported EDC/HOBt-mediated coupling
(S)-tert-butyl-3-(4-(benzyloxy)phenyl)-1-oxo-1-(thiazolidin-3-yl)propan-2-ylcarbamate Thiazolidine ring replaces aminoethylamino group ~520 g/mol Moderate (polar thiazolidine) Antimicrobial activity EDC/HOBt-mediated coupling
(S)-butyl(1-((3-cycloheptylpropyl)amino)-3-(1H-indol-3-yl)-1-oxopropan-2-yl)carbamate Indole moiety, cycloheptylpropylamine side chain ~470 g/mol High lipophilicity Not reported CDI-mediated coupling

*Molecular weights are approximate and based on structural formulas.

Functional Implications

  • Aminoethylamino vs. In contrast, the Boc-aminoethylamino group in the target compound prioritizes synthetic flexibility for downstream modifications.
  • Benzyloxy vs. Indole : The 4-(benzyloxy)phenyl group in the target compound offers steric bulk and moderate hydrophobicity, while the indole moiety in ’s compound enables interactions with aromatic receptors (e.g., serotonin pathways) .
  • Synthetic Methods : The target compound and its thiazolidine analog both use EDC/HOBt coupling, a standard method for amide bond formation. The indole-containing compound employs CDI (1,1'-carbonyldiimidazole), which may improve yields in sterically hindered environments .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.